(2E)-3-(4-ethoxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-3-(4-ethoxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H19NO3/c1-3-22-16-10-7-14(8-11-16)9-12-18(20)19-15-5-4-6-17(13-15)21-2/h4-13H,3H2,1-2H3,(H,19,20)/b12-9+
• InChI Key: GBSRUYMWXXYAHJ-FMIVXFBMSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)NC2=CC(=CC=C2)OC
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

(2E)-3-(4-ethoxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide, commonly known as EMPP, is a chemical compound that belongs to the class of amides. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

• Structural Analysis and Spectroscopy : The compound has been characterized using X-ray crystallography, spectroscopy, and quantum chemical calculations. These studies reveal details about its crystal structure, stabilized by various intermolecular interactions, and its spectral properties. The methoxy group in the compound contributes significantly to its stabilization (Venkatesan et al., 2016).

• Nonlinear Optical (NLO) Properties : Investigations into the NLO activity of chalcone derivatives, including compounds similar to “(2E)-3-(4-ethoxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide”, have been conducted. These studies involve synthesizing new chalcone derivatives and assessing their optical properties, which have potential applications in photonics and optoelectronics (Renuka et al., 2019).

• Antimicrobial Activity : Some derivatives have been synthesized and characterized, showing moderate antimicrobial activity against selected pathogens. This suggests potential applications in developing antimicrobial agents (Sadgir et al., 2020).

• Interaction with Viral Proteins : In silico studies have shown that certain derivatives of chalcones, structurally related to “(2E)-3-(4-ethoxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide”, can potentially interact with SARS-CoV-2 proteins, indicating a possible role in antiviral research (Almeida-Neto et al., 2020).

• Antitumor Activity : Studies on similar chalcone derivatives have revealed potent antitumor activities, suggesting the potential of “(2E)-3-(4-ethoxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide” in cancer research. These compounds have been shown to affect cell cycle regulation and gene expression related to tumor suppression (Joseph & Ps, 2021).

• Molecular Docking and Drug Design : The compound and its derivatives have been used in molecular docking studies, which are crucial for drug design and discovery. This includes exploring interactions with biological targets and predicting binding affinities (Otuokere et al., 2015).